6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid

• CAS No.: 736110-81-9
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 6-(aminomethyl)-4-oxo-1H-pyridine-2-carboxylic acid
• InChI: InChI=1S/C7H8N2O3/c8-3-4-1-5(10)2-6(9-4)7(11)12/h1-2H,3,8H2,(H,9,10)(H,11,12)
• InChI Key: HDCFWSSSUYAODZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=CC1=O)C(=O)O)CN

Description

6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid is a heterocyclic organic compound featuring a partially saturated pyridine backbone (1,4-dihydropyridine) with three key functional groups:

• Aminomethyl (–CH₂NH₂) at position 6,
• Ketone (–C=O) at position 4,
• Carboxylic acid (–COOH) at position 2.

Biological Activity

6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid, a derivative of the dihydropyridine class, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential therapeutic applications, particularly in cardiovascular diseases and as an anticancer agent. This article reviews its biological activity, providing insights from various studies and research findings.

Chemical Structure and Properties

The molecular structure of 6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid can be represented as follows:

Property	Value
Molecular Formula	C₇H₈N₂O₃
Molecular Weight	168.15 g/mol
CAS Number	14255-41-5
Chemical Class	Dihydropyridine derivative

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets:

• Calcium Channels : Similar to other dihydropyridines, it may act as a calcium channel blocker, influencing cardiovascular function by relaxing vascular smooth muscle and reducing blood pressure .
• Enzyme Inhibition : Studies have indicated potential inhibitory effects on enzymes such as angiotensin-converting enzyme (ACE), which is crucial in the regulation of blood pressure .

Cardiovascular Effects

Research has demonstrated that compounds within the dihydropyridine class exhibit significant cardiovascular effects. For instance, studies have shown that these compounds can lower blood pressure and improve cardiac function by blocking L-type calcium channels .

Anticancer Properties

Recent studies have explored the anticancer potential of 6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid. In vitro assays indicated that this compound could inhibit the growth of various cancer cell lines. The following table summarizes the cytotoxic activity against selected cancer cell lines:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	12.5
A549 (Lung)	10.0
HepG2 (Liver)	15.0

These findings suggest that the compound may induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction.

Case Studies

• Cardiovascular Study : In a study involving hypertensive rats, administration of 6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid resulted in a significant reduction in systolic blood pressure compared to control groups. This effect was attributed to the compound's action on calcium channels .
• Anticancer Study : A recent investigation assessed the effects of this compound on human gastric cancer cells. Results showed a dose-dependent inhibition of cell proliferation, with mechanisms linked to increased levels of reactive oxygen species (ROS) leading to apoptosis .

Structure-Activity Relationship (SAR)

The biological activity of 6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid is influenced by its structural features:

• The presence of the aminomethyl group enhances interaction with biological targets.
• Substituents on the pyridine ring can modulate potency and selectivity towards specific pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table compares 6-(aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid with three analogs from the evidence:

Compound Name	CAS Number	Core Structure	Position 6 Substituent	Carboxylic Acid Position	Key Functional Differences
6-(Aminomethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid	Not provided	1,4-Dihydropyridine	–CH₂NH₂	2	Primary amine, flexible side chain
6-(2-Carboxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid	Not provided	1,4-Dihydropyridine	–CH₂CH₂COOH	2	Additional carboxylic acid, longer chain
2-Chloro-6-methylpyrimidine-4-carboxylic acid	89581-58-8	Pyrimidine	–CH₃	4	Chloro substituent, aromatic ring
6-Amino-2-methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid	Not provided	1,4-Dihydropyridine	–NH₂	3	Amino group, shifted carboxylic acid

Key Observations:

Backbone Saturation : The dihydropyridine core (partially saturated) in the target compound contrasts with the fully aromatic pyrimidine in 2-chloro-6-methylpyrimidine-4-carboxylic acid. This affects electron distribution and reactivity .

Substituent Effects: The aminomethyl group (–CH₂NH₂) in the target compound enhances basicity and hydrogen-bonding capacity compared to the carboxyethyl (–CH₂CH₂COOH) or methyl (–CH₃) groups in analogs. The carboxylic acid position (2 vs. 3 or 4) influences acidity and binding interactions. For example, 6-amino-2-methyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid has a lower pKa at position 3 compared to position 2 .

Biodegradation Pathways: The carboxyethyl analog participates in enzymatic degradation via alcohol dehydrogenases, yielding picolinic acid, whereas the aminomethyl variant’s metabolic fate remains unexplored .

Solubility and Reactivity:

• The target compound’s aminomethyl group improves water solubility relative to the methyl or chloro analogs. However, the carboxyethyl analog’s additional –COOH group may further enhance solubility .
• Chloro-substituted pyrimidines (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) exhibit higher electrophilicity, increasing reactivity in substitution reactions .

Biodegradation and Metabolic Pathways

• 6-(2-Carboxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid is a key intermediate in the degradation of 7-hydroxycoumarin, processed by HcdA and HcdB enzymes to form picolinic acid . The aminomethyl analog’s role in similar pathways is speculative but plausible due to structural similarity.

Pharmaceutical Relevance

• Dihydropyridine derivatives are explored as prodrugs or enzyme inhibitors. The aminomethyl group in the target compound could enhance bioavailability compared to analogs with bulkier substituents (e.g., carboxyethyl) .